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Compound Focus: Amtolmetin Guacil

CAS No.: 87344-05-6

Cat. No.: S578830

Get Quote

Drug Profile & Clinical Data

This table summarizes the core information about Amtolmetin Guacil from the search results [1] [2].

Profile Attribute Details

Chemical
Description

A non-acid prodrug of tolmetin (2-[2[1-methyl-5-(4-methylbenzoyl)-2-yl] acetamido]

acetic acid 2-methoxyphenyl ester) [1].

Therapeutic
Class

Nonsteroidal Anti-inflammatory Drug (NSAID); belongs to the pyrrole class [1] [2].

Mechanism of
Action

Cyclooxygenase (COX) inhibitor. Its gastric-sparing effect may be linked to local

nitric oxide production, countering prostaglandin inhibition effects [1].

Indications Osteoarthritis, rheumatoid arthritis, and postoperative pain [1].

Development
Status

Marketed for inflammation (e.g., launched in Italy in July 1995) [2].

Originator sigma-tau SpA [2].

This table compares the efficacy and safety of Amtolmetin Guacil (AMG) with other NSAIDs, based on

clinical studies [1].
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Parameter Findings from Comparative Clinical Studies

Anti-inflammatory
Efficacy

Similar anti-inflammatory activity to diclofenac, flurbiprofen, ibuprofen,
indometacin, and naproxen [1].

Gastrointestinal (GI)
Safety

Less gastrotoxicity in endoscopic evaluations, though incidence of
gastrointestinal symptoms was not significantly different. The clinical studies

were small and short-duration [1].

Renal Effects A renal sparing effect has been reported, but clinical experience is limited [1].

Analytical Methodology

For your experimental work, here is a validated method for determining Amtolmetin Guacil in

pharmaceutical forms.

Method Aspect Specifications

Method Type Extractive Spectrophotometry [3].

Principle Formation of yellow ion-pair complexes between the drug and acidic dyes

(Bromcresol Purple/BCP or Bromcresol Green/BCG) in a phosphate buffer (pH
3.0) [3].

Extraction Solvent Chloroform [3].

Measurement
Wavelength

406.5 nm for BCP complex; 416 nm for BCG complex [3].

Linear Range 0.5 - 20 μg/mL for both dyes [3].

Composition
(Mole-Ratio)

1:1 (Drug:Dye) [3].

Precision (Intra-
day)

Less than 1% [3].
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Frequently Asked Questions

Q1: What is the key clinical advantage of Amtolmetin Guacil over traditional NSAIDs? The key

potential advantage is its improved gastrointestinal (GI) tolerability. Studies suggest it causes less GI

damage visible during endoscopic evaluation compared to other NSAIDs like diclofenac and ibuprofen,

while providing similar pain relief. This is potentially due to a unique mechanism involving local nitric oxide

production that helps protect the stomach [1].

Q2: For which patient populations might Amtolmetin Guacil be a preferred choice? Based on its

profile, AMG could be a considered option for:

Patients requiring long-term NSAID therapy who are at risk for GI complications.

Patients who have experienced mild GI discomfort with other NSAIDs (note: the incidence of GI
symptoms was not significantly different in trials).

Patients where renal sparing is a consideration, though more clinical data is needed to confirm this
effect [1].

Q3: What are the important limitations of the existing clinical data on Amtolmetin Guacil? The clinical

studies conducted were relatively small and of short duration. Furthermore, endoscopic improvements are

a surrogate marker; their direct prognostic value for severe GI complications (like bleeding or perforation) is

still debatable. More large-scale, long-term trials are needed to fully confirm its safety advantages [1].

Troubleshooting Guide

Issue 1: Inconsistent results in spectrophotometric analysis.

Potential Cause: pH instability of the phosphate buffer.

Solution: Precisely prepare and verify the pH of the phosphate buffer (pH 3.0) before complex

formation. Ensure the buffer is fresh [3].

Potential Cause: Incomplete extraction of the ion-pair complex.

Solution: Ensure vigorous shaking for a consistent amount of time during the liquid-liquid extraction

step with chloroform. Check for emulsion formation [3].
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Issue 2: High background noise or poor sensitivity in analysis.

Potential Cause: Impurities in the chloroform solvent or degradation of the acidic dyes.
Solution: Use high-purity, fresh chloroform. Prepare dye solutions immediately before use and store

them appropriately, protected from light [3].

Experimental Workflow Visualization

The following diagram outlines the logical workflow for determining Amtolmetin Guacil, integrating the

key steps from the analytical methodology.
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Start Analysis
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(pH 3.0)
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with BCP/BCG Dye

Step 2
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Step 3
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Diagram Title: Spectrophotometric Analysis Workflow for AMG

A Note on Sourcing Information

The available scientific literature on Amtolmetin Guacil, particularly regarding detailed clinical use and

modern studies, is not extensive. The most relevant information found is from a scientific book chapter

published in 2021, which itself cites older, limited clinical studies [1]. For the most current research, clinical

trials data, and precise, region-specific prescribing information, you may need to consult specialized

pharmacological databases or regulatory agency websites directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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